Cas no 537009-98-6 (1-pentyl-1H-benzimidazole-2-sulfonic acid)
537009-98-6 structure
Product Name:1-pentyl-1H-benzimidazole-2-sulfonic acid
CAS No:537009-98-6
MF:C12H16N2O3S
MW:268.332041740417
MDL:MFCD03670679
CID:3029127
Update Time:2025-09-19
1-pentyl-1H-benzimidazole-2-sulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-戊基-1H-苯并咪唑-2-磺酸
- 1-pentyl-1H-benzimidazole-2-sulfonic acid
- 1-pentylbenzimidazole-2-sulfonic acid
- 1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid
- SMR000019951
- MLS000043332
- HMS2414I16
- 1-Pentyl-1H-benzoimidazole-2-sulfonic acid
- BB 0219610
- 1-Pentyl-1H-benzo[d]imidazole-2-sulfonicacid
- 1H-benzimidazole-2-sulfonic acid, 1-pentyl-
- 1-pentyl-1H-1,3-benzodiazole-2-sulfonic acid
- A914367
-
- MDL: MFCD03670679
- Inchi: 1S/C12H16N2O3S/c1-2-3-6-9-14-11-8-5-4-7-10(11)13-12(14)18(15,16)17/h4-5,7-8H,2-3,6,9H2,1H3,(H,15,16,17)
- InChI Key: NSLTXAOZHMNKPE-UHFFFAOYSA-N
- SMILES: S(C1=NC2C=CC=CC=2N1CCCCC)(=O)(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 366
- XLogP3: 2.2
- Topological Polar Surface Area: 80.6
Experimental Properties
- Density: 1.3±0.1 g/cm3
1-pentyl-1H-benzimidazole-2-sulfonic acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- HazardClass:IRRITANT
1-pentyl-1H-benzimidazole-2-sulfonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 075094-5g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 5g |
£470.00 | 2022-03-01 | ||
| Fluorochem | 075094-1g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 1g |
£154.00 | 2022-03-01 | ||
| Fluorochem | 075094-10g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 10g |
£858.00 | 2022-03-01 | ||
| TRC | P058810-500mg |
1-Pentyl-1H-benzimidazole-2-sulfonic Acid |
537009-98-6 | 500mg |
$ 235.00 | 2022-06-03 | ||
| TRC | P058810-1000mg |
1-Pentyl-1H-benzimidazole-2-sulfonic Acid |
537009-98-6 | 1g |
$ 390.00 | 2022-06-03 | ||
| TRC | P058810-2000mg |
1-Pentyl-1H-benzimidazole-2-sulfonic Acid |
537009-98-6 | 2g |
$ 615.00 | 2022-06-03 | ||
| Chemenu | CM521797-1g |
1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid |
537009-98-6 | 97% | 1g |
$132 | 2023-02-02 | |
| Chemenu | CM521797-5g |
1-Pentyl-1H-benzo[d]imidazole-2-sulfonic acid |
537009-98-6 | 97% | 5g |
$348 | 2023-02-02 | |
| abcr | AB410543-500 mg |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 500MG |
€165.80 | 2023-02-19 | ||
| abcr | AB410543-1 g |
1-Pentyl-1H-benzimidazole-2-sulfonic acid |
537009-98-6 | 1 g |
€197.30 | 2023-07-19 |
1-pentyl-1H-benzimidazole-2-sulfonic acid Related Literature
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
537009-98-6 (1-pentyl-1H-benzimidazole-2-sulfonic acid) Related Products
- 381705-51-7(1-(2-methylpropyl)-1H-1,3-benzodiazole-2-sulfonic acid)
- 90331-19-4(1-ethyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 537009-99-7(1-(3-methylbutyl)-1H-1,3-benzodiazole-2-sulfonic acid)
- 5533-38-0(1-methyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 161087-55-4(3H-Imidazo[4,5-f]quinoline-2-sulfonic acid, 3-methyl-)
- 300707-13-5(1-butyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 300707-15-7(1-propyl-1H-1,3-benzodiazole-2-sulfonic acid)
- 1147200-25-6(1-(4-(sec-Butyl)benzyl)-1H-benzo[d]imidazole-2-sulfonic acid)
- 378764-49-9(1-(propan-2-yl)-1H-1,3-benzodiazole-2-sulfonic acid)
- 90331-20-7(1-benzyl-1H-1,3-benzodiazole-2-sulfonic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk